Cas no 1358780-46-7 (N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1358780-46-7
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 5400263
• Update Time: 2025-10-29

N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-(4-oxo-1-propyl-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C21H21N5O2/c1-3-8-18-23-24-20-21(28)25(16-11-6-7-12-17(16)26(18)20)13-19(27)22-15-10-5-4-9-14(15)2/h4-7,9-12H,3,8,13H2,1-2H3,(H,22,27)
• InChI Key： AODSYPCAVNGIJS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CN1C2=C(N3C(CCC)=NN=C3C1=O)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Comprehensive Guide to N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1358780-46-7)

N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1358780-46-7) is a specialized heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the triazoloquinoxaline family, known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide combines a quinoxaline core with a triazole ring system, creating a scaffold that has shown promise in modulating various biological targets. The presence of the methylphenyl and propyl substituents enhances the compound's lipophilicity, potentially improving its pharmacokinetic properties. These characteristics make it particularly valuable in the development of novel therapeutic agents targeting central nervous system disorders and inflammatory conditions.

Recent studies have highlighted the growing importance of triazoloquinoxaline derivatives in medicinal chemistry, with particular attention to their role as kinase inhibitors and GABA receptor modulators. The specific structural features of CAS 1358780-46-7 suggest potential applications in neurological research, where scientists are actively seeking new compounds to address unmet medical needs in conditions like epilepsy, anxiety disorders, and neurodegenerative diseases.

The synthesis of N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide typically involves multi-step organic transformations, starting from readily available quinoxaline precursors. The key steps often include cyclocondensation reactions to form the triazole ring, followed by N-alkylation and amide coupling reactions. These synthetic routes have been optimized to achieve high yields and purity, making the compound accessible for research purposes.

In the pharmaceutical industry, there is growing interest in CAS 1358780-46-7 as a potential lead compound for drug development. Its structural similarity to known bioactive molecules suggests possible applications in developing treatments for neuropathic pain, sleep disorders, and cognitive impairment. Researchers are particularly excited about its potential as a selective receptor modulator, which could offer improved therapeutic profiles compared to existing medications.

The physicochemical properties of N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide have been carefully characterized to support its research applications. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, which facilitates its use in various experimental settings. These properties are crucial for formulation development and biological testing, making the compound valuable for both academic and industrial research programs.

From a commercial perspective, the demand for specialized triazoloquinoxaline derivatives like CAS 1358780-46-7 has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for screening libraries and lead optimization programs. The growing interest in central nervous system therapeutics and precision medicine approaches has further driven the market for such specialized research chemicals.

Quality control and characterization of N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide are typically performed using advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance spectroscopy (NMR), and mass spectrometry (MS) are commonly employed to ensure compound purity and identity. These rigorous quality standards are essential for maintaining the reliability of research data generated using this material.

In the context of current research trends, CAS 1358780-46-7 aligns well with the growing focus on targeted therapies and personalized medicine. Its unique structure offers opportunities for structure-activity relationship studies, potentially leading to the development of more selective and effective therapeutic agents. Researchers are particularly interested in exploring its interactions with various neurotransmitter systems and signaling pathways.

The stability and storage requirements of N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide are important considerations for research laboratories. The compound is generally stable under standard laboratory conditions when stored properly in a cool, dry environment, protected from light and moisture. These handling characteristics make it convenient for use in various experimental protocols and long-term research projects.

Looking to the future, triazoloquinoxaline-based compounds like CAS 1358780-46-7 are expected to play an increasingly important role in drug discovery. The continuous evolution of computational chemistry and molecular modeling techniques is enabling researchers to better understand and optimize the properties of such molecules. This compound represents an exciting opportunity for innovation in the development of next-generation therapeutics for challenging medical conditions.

For researchers interested in working with N-(2-methylphenyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide, it's important to consult the available scientific literature and patent databases for the latest developments. The compound's potential applications continue to expand as new research emerges, particularly in areas related to neurological disorders and psychiatric conditions. Proper safety protocols should always be followed when handling this and any other research chemicals.

The market for specialized research compounds like CAS 1358780-46-7 reflects the broader trends in pharmaceutical innovation. As the industry moves toward more targeted molecular therapies, the demand for well-characterized, high-quality research chemicals with specific biological activities continues to grow. This compound represents an important tool for scientists working at the forefront of medicinal chemistry and drug discovery.